N-[4-(1,1-dioxothiazinan-2-yl)phenyl]adamantane-1-carboxamide

• IUPAC Name: N-[4-(1,1-dioxothiazinan-2-yl)phenyl]adamantane-1-carboxamide
• InChI: InChI=1S/C21H28N2O3S/c24-20(21-12-15-9-16(13-21)11-17(10-15)14-21)22-18-3-5-19(6-4-18)23-7-1-2-8-27(23,25)26/h3-6,15-17H,1-2,7-14H2,(H,22,24)
• InChI Key: FNQAZFDXSNSMGQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCS(=O)(=O)N(C1)C2=CC=C(C=C2)NC(=O)C34CC5CC(C3)CC(C5)C4
• Molecular Formula: C21H28N2O3S
• Molecular Weight: 388.5 g/mol
• CAS No.: 899976-29-5

Description

N-[4-(1,1-dioxothiazinan-2-yl)phenyl]adamantane-1-carboxamide, also known as DTZA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.

Scientific Research Applications

Pharmacological Profile in Neurodegenerative Diseases

Adamantane-based compounds, including derivatives like "N-[4-(1,1-dioxothiazinan-2-yl)phenyl]adamantane-1-carboxamide," have been explored for their pharmacological potential against neurodegenerative diseases such as Alzheimer's and Parkinson's. These compounds, including well-known drugs like amantadine and memantine, exhibit promising therapeutic properties. The structural uniqueness of adamantane derivatives, including those with 1-fluoro- and 1-phosphonic acid functionalities, has shown potential that exceeds traditional treatments. This area of research is significant for biochemists, pharmacologists, medicinal chemists, and the pharmaceutical industry as it opens new directions for treating neurodegenerative disorders (Dembitsky et al., 2020).

Synthesis and Chemical Properties

The synthesis and chemical properties of adamantylated nucleic bases and related compounds, including adamantane-based structures similar to "this compound," have been systematically reviewed. The focus on adamantyl-containing nucleic bases and heterocyclic compounds highlights their significance in creating highly effective and selective drugs. Despite the limited number of publications in this area, the last decade has seen significant advances, indicating promising research directions for these compounds (Shokova & Kovalev, 2013).

Influenza Treatment

Research into adamantanes, including compounds structurally related to "this compound," has also extended to the treatment of influenza. Adamantanes like amantadine and rimantadine have been used for chemoprophylaxis and treatment of influenza A infections. However, the emergence of drug-resistant strains has led to a decline in their use, spotlighting the need for ongoing surveillance and development of novel antiviral agents. This research underscores the importance of adamantane derivatives in contributing to the arsenal against influenza but also highlights the challenges posed by resistance mechanisms (Spanakis et al., 2014).